N-(3-bromophenyl)-2-(3,5-dimethylphenoxy)propanamide
Overview
Description
N-(3-bromophenyl)-2-(3,5-dimethylphenoxy)propanamide is a chemical compound that has been widely studied for its potential applications in scientific research. It is a member of the class of compounds known as amides and has been found to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of N-(3-bromophenyl)-2-(3,5-dimethylphenoxy)propanamide is not fully understood, but it is believed to involve the modulation of certain cellular signaling pathways. It has been found to inhibit the activity of certain enzymes involved in inflammation and cancer, as well as to modulate the activity of certain receptors in the body. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
N-(3-bromophenyl)-2-(3,5-dimethylphenoxy)propanamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer, as well as to modulate the activity of certain receptors in the body. Additionally, it has been found to exhibit antioxidant activity and to have a protective effect on certain types of cells.
Advantages and Limitations for Lab Experiments
N-(3-bromophenyl)-2-(3,5-dimethylphenoxy)propanamide has several advantages for lab experiments. It is relatively easy to synthesize and has been found to exhibit a range of biochemical and physiological effects, making it a promising compound for scientific research. However, it also has several limitations, including its relatively low solubility in water and its potential toxicity at high concentrations. Careful consideration must be given to the appropriate concentration and exposure time when using this compound in lab experiments.
Future Directions
There are several potential future directions for research on N-(3-bromophenyl)-2-(3,5-dimethylphenoxy)propanamide. One area of interest is its potential as an anti-inflammatory agent, particularly in the context of chronic inflammatory diseases such as arthritis. Additionally, further research is needed to fully elucidate the mechanism of action of this compound and to identify potential targets for drug development. Finally, there is potential for the development of novel derivatives of this compound with improved solubility and toxicity profiles.
Scientific Research Applications
N-(3-bromophenyl)-2-(3,5-dimethylphenoxy)propanamide has been found to exhibit a range of biochemical and physiological effects, making it a promising compound for scientific research. It has been studied for its potential as an anti-inflammatory agent, as well as for its activity against certain types of cancer cells. Additionally, it has been found to modulate the activity of certain enzymes and receptors in the body, making it a potential target for drug development.
properties
IUPAC Name |
N-(3-bromophenyl)-2-(3,5-dimethylphenoxy)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18BrNO2/c1-11-7-12(2)9-16(8-11)21-13(3)17(20)19-15-6-4-5-14(18)10-15/h4-10,13H,1-3H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSKMNQVYQXWPOT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)OC(C)C(=O)NC2=CC(=CC=C2)Br)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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